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Compound of Interest

Compound Name:
2-[2-

(Dimethylamino)ethoxy]ethanol

Cat. No.: B155320 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 2-
[2-(Dimethylamino)ethoxy]ethanol (CAS: 1704-62-7), a chemical that is harmful in contact

with skin and can cause severe skin burns and eye damage.[1][2][3] Adherence to these

protocols is essential for ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-[2-
(Dimethylamino)ethoxy]ethanol to minimize exposure and ensure personal safety.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1]

Protects against splashes and

vapors that can cause serious

eye damage.[3]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber or Nitrile), a

flame-resistant and impervious

lab coat or protective suit, and

closed-toe shoes.[1][4]

Prevents skin contact, which

can be harmful and cause

severe burns.[1][3]

Respiratory Protection

Work should be conducted in a

well-ventilated area or under a

chemical fume hood.[5] If

vapors or mists are generated,

a NIOSH-approved full-face

respirator with appropriate

cartridges is required.[1][4]

Minimizes the inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is crucial for the safe handling of 2-[2-
(Dimethylamino)ethoxy]ethanol.

1. Preparation:

Ensure a chemical fume hood is certified and operational.

Verify that an emergency eyewash station and safety shower are accessible and functioning

correctly.

Assemble all necessary equipment and reagents before beginning work.

Put on all required PPE as specified in the table above.

2. Handling:
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Conduct all work involving 2-[2-(Dimethylamino)ethoxy]ethanol inside a certified chemical

fume hood to minimize inhalation exposure.[5]

Avoid all direct contact with the skin, eyes, and clothing.[6]

Use appropriate tools, such as spatulas or pipettes, for handling.

Keep containers of the chemical tightly closed when not in use to prevent the release of

vapors.[6]

3. Storage:

Store 2-[2-(Dimethylamino)ethoxy]ethanol in a cool, dry, and well-ventilated area.[3][6]

Keep the container tightly closed and upright to prevent leakage.[6]

Store away from incompatible materials such as strong oxidizing agents, acids, and

isocyanate vapor.[6]

The chemical is heat sensitive and should be kept away from heat, sparks, open flames, and

hot surfaces.[6]

Disposal Plan
Proper disposal of 2-[2-(Dimethylamino)ethoxy]ethanol and contaminated materials is critical

to prevent environmental contamination and ensure regulatory compliance.

Chemical Waste:

All waste containing 2-[2-(Dimethylamino)ethoxy]ethanol must be collected in a

designated, properly labeled, and sealed waste container.

Disposal must be entrusted to a licensed waste disposal company.

Contaminated PPE:

Disposable gloves, lab coats, and other contaminated items should be placed in a sealed

bag and disposed of as hazardous waste.
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Reusable PPE must be thoroughly decontaminated before reuse. Contaminated clothing

should be washed separately from other laundry.[1][7]

Spill Cleanup:

In the event of a spill, evacuate the area.

Contain the spillage using an inert, non-combustible absorbent material (e.g., sand, earth,

vermiculite).[3]

Collect the absorbed material using spark-free tools and place it in a suitable, closed

container for disposal.[7]

Do not let the product enter drains.[6]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 2-[2-
(Dimethylamino)ethoxy]ethanol in a laboratory setting.
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Caption: Workflow for handling 2-[2-(Dimethylamino)ethoxy]ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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